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Compound of Interest

Compound Name: Propyl octanoate

Cat. No.: B1197341 Get Quote

An in-depth examination of the solubility of propyl octanoate in various solvents, providing

critical data and methodologies for professionals in research, drug development, and scientific

fields.

Propyl octanoate (C11H22O2), an ester known for its characteristic fruity aroma, is a

compound of significant interest in various industrial applications, including flavors, fragrances,

and as a potential component in pharmaceutical formulations.[1] A thorough understanding of

its solubility in different solvents is paramount for its effective utilization in these domains. This

technical guide provides a comprehensive overview of the solubility of propyl octanoate,

presenting available quantitative data, outlining experimental protocols for solubility

determination, and offering a logical framework for solvent selection.

Physicochemical Properties of Propyl Octanoate
Propyl octanoate is the ester formed from the condensation of octanoic acid and propan-1-ol.

[2] It is a colorless liquid at room temperature with a molecular weight of 186.29 g/mol .[1][2] Its

nonpolar nature, attributed to the long hydrocarbon chain, is a key determinant of its solubility

characteristics.[1]

Quantitative Solubility Data
The solubility of a substance is a quantitative measure of the maximum amount of that

substance that can dissolve in a given amount of solvent at a specific temperature. For propyl
octanoate, the available quantitative data is summarized below. It is important to note that
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while qualitative descriptions of its solubility in various organic solvents are prevalent, precise

numerical data remains limited in publicly accessible literature.

Solvent Chemical Formula Solubility Temperature (°C)

Water H₂O 0.034 g/L[3] Not Specified

Water H₂O 10.87 mg/L[4] 25[4]

Propyl octanoate is generally described as being soluble in alcohols and other organic

solvents, and insoluble in water.[4]

Experimental Protocols for Solubility Determination
The determination of a compound's solubility is a fundamental experimental procedure in

chemistry. The following outlines a general methodology for determining the solubility of an

ester like propyl octanoate in various solvents.

Principle
The isothermal saturation method is a common technique used to determine solubility. This

method involves preparing a saturated solution of the solute in the solvent at a constant

temperature and then determining the concentration of the solute in the solution.

Materials and Apparatus
Propyl Octanoate (high purity)

Selected Solvents (e.g., water, ethanol, methanol, acetone, hexane, toluene) of analytical

grade

Thermostatically controlled shaker or water bath

Analytical balance

Volumetric flasks and pipettes

Centrifuge
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Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with a

suitable detector

Syringe filters (chemically compatible with the solvent)

Procedure
Sample Preparation: Accurately weigh an excess amount of propyl octanoate and add it to

a known volume of the solvent in a sealed container (e.g., a screw-cap vial).

Equilibration: Place the container in a thermostatically controlled shaker or water bath set to

the desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient period to ensure

equilibrium is reached (typically 24-48 hours). The presence of undissolved solid propyl
octanoate confirms that the solution is saturated.

Phase Separation: After equilibration, allow the solution to stand undisturbed in the

temperature-controlled environment for several hours to allow the excess solid to settle. If

necessary, centrifuge the sample at the same temperature to facilitate the separation of the

solid and liquid phases.

Sample Extraction: Carefully withdraw an aliquot of the clear supernatant (the saturated

solution) using a pipette. To prevent any undissolved particles from being transferred, it is

advisable to use a syringe fitted with a chemically resistant filter.

Quantification: Accurately dilute the extracted aliquot with a known volume of a suitable

solvent. Analyze the concentration of propyl octanoate in the diluted solution using a

calibrated analytical technique such as GC or HPLC.

Calculation: From the determined concentration and the dilution factor, calculate the

solubility of propyl octanoate in the solvent at the specified temperature. Express the

solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Logical Workflow for Solvent Selection
The selection of an appropriate solvent is a critical step in many chemical processes. The

following diagram illustrates a logical workflow for choosing a suitable solvent for propyl
octanoate based on solubility considerations.
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A logical workflow for solvent selection for propyl octanoate.

This workflow begins with defining the specific requirements of the application, such as the

desired concentration of propyl octanoate and the acceptable polarity of the solvent. The

initial step involves consulting available quantitative solubility data. If suitable data is found and

meets the application's needs, a solvent can be identified. If data is unavailable or insufficient,

experimental determination of solubility is necessary. Based on the experimental results, a

suitable solvent can be selected. If no single solvent meets the criteria, the workflow suggests

considering solvent blends or alternative esters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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